Imidazo[1,2-a]pyridin-2-ylmethyl morpholine-4-carbodithioate

• IUPAC Name: imidazo[1,2-a]pyridin-2-ylmethyl morpholine-4-carbodithioate
• InChI: InChI=1S/C13H15N3OS2/c18-13(15-5-7-17-8-6-15)19-10-11-9-16-4-2-1-3-12(16)14-11/h1-4,9H,5-8,10H2
• InChI Key: JXPGHSVATPVSOT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=S)SCC2=CN3C=CC=CC3=N2
• Molecular Formula: C13H15N3OS2
• Molecular Weight: 293.4 g/mol

Description

Imidazo[1,2-a]pyridine is an important fused bicyclic 5–6 heterocycle. It is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. This moiety is also useful in material science because of its structural character.

Synthesis Analysis

The synthesis of Imidazo[1,2-a]pyridines has been achieved employing different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

Molecular Structure Analysis

Imidazo[1,2-a]pyridines are fused bicyclic 5–6 heterocycles. The exact molecular structure of “Imidazo[1,2-a]pyridin-2-ylmethyl morpholine-4-carbodithioate” would require more specific information or computational chemistry tools to determine.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines have been synthesized through various chemical reactions, including CuI-catalyzed aerobic oxidative synthesis from 2-aminopyridines and acetophenones. Other methods include the use of flavin and iodine to catalyze an aerobic oxidative C-N bond-forming process.

Safety and Hazards

The safety and hazards associated with Imidazo[1,2-a]pyridines can vary depending on the specific compound. For example, some Imidazo[1,2-a]pyridines are classified as causing skin and eye irritation, and may be harmful if inhaled.